(R)-2-(4-Chlorophenyl)-3-methylbutanoic acid
Overview
Description
(R)-2-(4-Chlorophenyl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantiomer Resolution and Pharmacological Activity
(R)-2-(4-Chlorophenyl)-3-methylbutanoic acid, along with its enantiomer, has been studied for its pharmacological activity. Research found that the R(+) enantiomer was significantly more effective than the S(-) enantiomer and the racemate in pharmacological tests (Witczuk, Khaunina, & Kupryszewski, 1980).
Substrate Stereospecificity in Biochemical Reactions
Studies on the substrate and inhibitory properties of this compound and its S-isomer revealed their roles as substrates and competitive inhibitors in biochemical reactions. This research helps in understanding the interaction of these compounds with biological systems (Silverman, Invergo, Levy, & Andrew, 1987).
Practical Synthesis for Pharmaceutical Applications
The compound has also been a focus in the field of synthetic chemistry, with research dedicated to developing efficient synthesis methods. For instance, a practical synthesis route was developed for its fluorinated analogue, which is a key building block for the calcium antagonist Mibefradil (Crameri, Foricher, Scalone, & Schmid, 1997).
Chemoenzymatic Synthesis
Research has been conducted on the chemoenzymatic synthesis of this compound, highlighting methods to produce (R)- and (S)-4-Amino-3-methylbutanoic acids, demonstrating the compound's importance in various synthetic pathways (Andruszkiewicz, Barrett, & Silverman, 1990).
Design of Angiotensinogen Transition-State Analogues
The compound's derivatives have been used in designing angiotensinogen transition-state analogues, which are potent inhibitors of human plasma renin, an enzyme critical in the regulation of blood pressure (Thaisrivongs, Pals, Kroll, Turner, & Han, 1987).
Application in Agricultural Science
In agriculture, analogues of this compound have been used in developing sustained release formulations of fungicides, demonstrating the compound's utility in enhancing agricultural practices (Campos, Oliveira, Da Silva, Pascoli, Pasquôto, Lima, Abhilash, & Fraceto, 2015).
In Wine Sensory Evaluation
The compound's derivatives have also been evaluated in the sensory analysis of wine, where its enantiomers contribute to the aroma and flavor profile of different wines (Gammacurta, Tempère, Marchand, Moine, & Revel, 2018).
Properties
IUPAC Name |
(2R)-2-(4-chlorophenyl)-3-methylbutanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3,(H,13,14)/t10-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTJMSIIXXKNIDJ-SNVBAGLBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C1=CC=C(C=C1)Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H](C1=CC=C(C=C1)Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.